N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H12ClNO2S/c1-8-6-10(11(17-2)7-9(8)14)15-13(16)12-4-3-5-18-12/h3-7H,1-2H3,(H,15,16)
• InChI Key: KUAGGPJFSBECQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)C2=CC=CS2
• Molecular Formula: C13H12ClNO2S
• Molecular Weight: 281.76 g/mol

Description

N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide is a synthetic compound that belongs to the class of thiophene carboxamides. It has been studied for its potential use in various scientific research applications, including as an anti-inflammatory agent and as a potential treatment for cancer.

Scientific Research Applications

N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide has been studied for its potential use in various scientific research applications. One of the most promising applications is as an anti-inflammatory agent. Studies have shown that N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Another potential application of N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide is as a treatment for cancer. Studies have shown that N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide can induce apoptosis (programmed cell death) in cancer cells, which may make it a promising candidate for cancer therapy.

Mechanism Of Action

The mechanism of action of N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and physiological effects:
Studies have shown that N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide can reduce inflammation and induce apoptosis in cancer cells. It has also been shown to have antioxidant properties and may have neuroprotective effects.

Advantages And Limitations For Lab Experiments

One advantage of using N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide in lab experiments is its potential as an anti-inflammatory agent and cancer treatment. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for research on N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide. One direction is to further investigate its mechanism of action and how it interacts with enzymes involved in inflammation and cancer cell growth. Another direction is to explore its potential as a treatment for other diseases, such as neurodegenerative disorders. Additionally, research could focus on developing more efficient synthesis methods for N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide to make it more readily available for scientific research.

Synthesis Methods

The synthesis of N-(4-chloro-2-methoxy-5-methylphenyl)thiophene-2-carboxamide involves the reaction of 4-chloro-2-methoxy-5-methylbenzoic acid with thionyl chloride to form 4-chloro-2-methoxy-5-methylbenzoyl chloride. This intermediate is then reacted with thiophene-2-carboxamide in the presence of a base such as triethylamine to form the final product.